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Compound of Interest

2-Amino-1-(pyrrolidin-1-
Compound Name: )
yl)ethanone hydrochloride

cat. No.: B1288997

Notice to the Reader: Extensive research for "2-Amino-1-(pyrrolidin-1-yl)ethanone
hydrochloride" has revealed a significant scarcity of publicly available scientific literature,
experimental data, and detailed protocols for this specific chemical entity. While basic supplier
information is available, the in-depth technical data required for a comprehensive guide—
including detailed synthesis procedures, analytical characterization, and biological activity—is
not presently documented in accessible scientific databases or publications.

The following guide provides the fundamental information available for this compound and
outlines general methodologies for related compounds, which may serve as a starting point for
researchers.

Chemical Structure and Identification

2-Amino-1-(pyrrolidin-1-yl)ethanone hydrochloride is a chemical compound with a
pyrrolidine ring attached to an ethanone backbone, which is further substituted with an amino
group. The hydrochloride salt form improves its stability and solubility in aqueous solutions.

DOT Representation of Chemical Structure:

Caption: 2D structure of 2-Amino-1-(pyrrolidin-1-yl)ethanone hydrochloride.

Physicochemical Properties
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Quantitative data for this specific compound is limited. The table below summarizes available
information from chemical suppliers.

Property Value Source
CAS Number 35855-14-2 ChemicalBook][1]
Molecular Formula CeH12N20 - HCI -
Molecular Weight 164.63 g/mol -
) Reported as a liquid (for the ) )
Physical Form Sigma-Aldrich[2]
free base)
Purity Typically available at =98% Sigma-Aldrich[2]
N 2-8°C, inert atmosphere, dark ) )
Storage Conditions | Sigma-Aldrich[2]
place

Synthesis and Experimental Protocols

A detailed, validated synthesis protocol for 2-Amino-1-(pyrrolidin-1-yl)ethanone
hydrochloride is not available in peer-reviewed literature. However, a plausible synthetic route
can be conceptualized based on general organic chemistry principles for the formation of
alpha-amino ketones.

Conceptual Synthesis Workflow:

A common approach would involve the reaction of a protected aminoacetyl chloride with
pyrrolidine, followed by deprotection.

Step 2: Azide Substitution Step 3: Reduction of Azide Step 4: Deprotection and Salt Formation

hydrochioride
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Caption: Conceptual workflow for the synthesis of the target compound.

Disclaimer: This proposed workflow is illustrative and has not been experimentally validated
from cited sources for this specific molecule. Researchers should conduct a thorough literature
search for analogous transformations to develop a safe and effective protocol.

Biological Activity and Signaling Pathways

There is no available information in the scientific literature regarding the biological activity,
mechanism of action, or any associated signaling pathways for 2-Amino-1-(pyrrolidin-1-
yl)ethanone hydrochloride.

Many structurally related compounds, particularly those with additional substitutions, are known
to be synthetic cathinones. These compounds can act as stimulants of the central nervous
system, often by inhibiting the reuptake of monoamine neurotransmitters such as dopamine,
norepinephrine, and serotonin. However, it would be inappropriate to extrapolate these
activities to the title compound without experimental evidence.

Conclusion for Researchers

The compound 2-Amino-1-(pyrrolidin-1-yl)ethanone hydrochloride is a sparsely
documented chemical. Professionals in drug development and research should be aware that
while the structure is simple, a comprehensive profile of its chemical and biological properties is
lacking in the public domain. Any research on this compound would require initial efforts in
establishing a reliable synthesis, full analytical characterization (including NMR, IR, and mass
spectrometry), and comprehensive screening for biological activity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. 2-Methylamino-1-pyrrolidin-1-yl-ethanone hydrochloride [oakwoodchemical.com]

e 2. 2-(Methylamino)-1-(pyrrolidin-1-yl)ethanone | C7H14N20O | CID 7131536 - PubChem
[pubchem.ncbi.nlm.nih.gov]

 To cite this document: BenchChem. [In-depth Technical Guide: 2-Amino-1-(pyrrolidin-1-
yl)ethanone hydrochloride]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1288997#2-amino-1-pyrrolidin-1-yl-ethanone-
hydrochloride-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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